Cas no 1343809-21-1 (1-(3-hydroxyazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)

• Product Name: 1-(3-hydroxyazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• CAS No: 1343809-21-1
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 5573671
• Update Time: 2025-06-28

1-(3-hydroxyazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-hydroxy-1-azetidinyl)-2-(1H-1,2,4-triazol-1-yl)-
• 1-(3-hydroxyazetidin-1-yl)-2-(1h-1,2,4-triazol-1-yl)ethan-1-one
• 1-(3-hydroxyazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

• Inchi： 1S/C7H10N4O2/c12-6-1-10(2-6)7(13)3-11-5-8-4-9-11/h4-6,12H,1-3H2
• InChI Key： NISJCMBCOCBTSY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(O)C1)CN1C=NC=N1

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 471.0±55.0 °C(Predicted)
• pka: 13.50±0.20(Predicted)

Additional information on 1-(3-hydroxyazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

Introduction to 1-(3-hydroxyazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one (CAS No. 1343809-21-1)

1-(3-hydroxyazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, featuring a 3-hydroxyazetidin-1-yl moiety linked to a 1H-1,2,4-triazol-1-yl substituent, positions it as a versatile intermediate in the development of novel therapeutic agents. The compound’s unique scaffold has garnered attention for its potential applications in medicinal chemistry, particularly in the design of molecules targeting inflammatory and infectious diseases.

The CAS No. 1343809-21-1 provides a unique identifier for this chemical entity, facilitating its classification and study within academic and industrial research settings. The presence of both hydroxyl and triazole functional groups suggests that this compound may exhibit diverse chemical reactivity, making it a valuable building block for further derivatization. In recent years, the exploration of heterocyclic compounds has intensified due to their prevalence in biologically active molecules. The azetidine ring, a prominent feature in this compound, is known for its structural stability and ability to mimic natural amino acid scaffolds, which has implications for drug design.

Recent advancements in synthetic methodologies have enabled more efficient access to complex molecular architectures like that of 1-(3-hydroxyazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the construction of intricate heterocycles. These innovations have not only accelerated the discovery process but also expanded the synthetic toolbox available to medicinal chemists. The integration of computational chemistry into drug discovery has further enhanced the ability to predict the biological activity of such compounds before experimental validation.

The 3-hydroxyazetidin-1-yl group in this molecule is particularly noteworthy due to its potential role as a pharmacophore. Azetidine derivatives have been explored for their antimicrobial and anti-inflammatory properties. The hydroxyl substituent introduces polarity and hydrogen bonding capability, which can modulate binding interactions with biological targets. In contrast, the 1H-1,2,4-triazol-1-yl moiety is recognized for its stability and ability to participate in hydrogen bonding networks. This combination of features makes 1-(3-hydroxyazetidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one a promising candidate for further investigation.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-function relationships in drug design. The scaffold of CAS No. 1343809-21-1 aligns well with this paradigm, offering a platform for exploring novel therapeutic modalities. Studies have demonstrated that modifications at key positions within this molecule can significantly alter its biological profile. For instance, variations in the substitution pattern around the triazole ring can influence receptor binding affinity and metabolic stability. Such insights are critical for optimizing lead compounds into viable drug candidates.

The intersection of computational modeling and experimental chemistry has been instrumental in advancing our understanding of compounds like 1343809 (CAS No.). High-throughput virtual screening allows researchers to rapidly assess large libraries of molecules for potential activity against disease-related targets. This approach has been particularly effective in identifying novel scaffolds with unique mechanisms of action. Additionally, advances in crystallography have provided detailed insights into how these molecules interact with biological targets at the atomic level.

In conclusion, 1343809 (CAS No.) stands as an exemplar of modern pharmaceutical research, combining structural complexity with functional diversity. Its potential applications span multiple therapeutic areas, driven by ongoing discoveries in heterocyclic chemistry and synthetic methodologies. As the field continues to evolve, 1343809 (CAS No.) will remain a subject of interest, contributing to the development of next-generation therapeutics that address unmet medical needs.